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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466 Get Quote

Essential Safety and Handling Guide for 4-
Benzoylbutyric Acid
This guide provides immediate, essential safety and logistical information for the handling of 4-
Benzoylbutyric acid. The following procedures for personal protective equipment (PPE),

operational handling, and disposal are designed to ensure a safe laboratory environment for

researchers, scientists, and drug development professionals.

Hazard Summary
4-Benzoylbutyric acid is a chemical that requires careful handling due to its potential health

hazards. It is known to cause skin and serious eye irritation, and may also lead to respiratory

irritation.[1][2] As a combustible solid, it can form explosive dust-air mixtures.[1]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are critical to minimize exposure risk. The following table

summarizes the recommended PPE for handling 4-Benzoylbutyric acid.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

subsequent irritation.[1][2]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher, particularly

when handling powder.

Minimizes the inhalation of fine

particles, which can cause

respiratory irritation.[1][2]

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.

Provides a barrier against

accidental skin contact.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to standardized procedures is paramount for both safety and experimental integrity.

1. Preparation:

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood,

especially when handling the solid form to control dust.[1][2]

Assemble all necessary equipment and reagents before handling the compound.

Verify that an eyewash station and safety shower are readily accessible.[2]

Don all required PPE as detailed in the table above.

2. Handling the Compound:

When weighing or transferring the solid material, do so carefully to minimize the generation

of dust.[1]

If creating a solution, add the solid to the solvent slowly.

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]
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3. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[2]

Decontaminate all work surfaces after use.

Remove and wash contaminated clothing before reuse.[2]

Emergency and Spill Response
Minor Spills:

Clean up all spills immediately.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Wear full PPE, including respiratory protection, during cleanup.[1]

Major Spills:

Alert personnel in the area and evacuate if necessary.

Control personal contact by wearing appropriate protective clothing.[1]

Prevent the spillage from entering drains or water courses.[1]

First Aid:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1][2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1][2]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1][2]

Disposal Plan
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Proper disposal of 4-Benzoylbutyric acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of 4-Benzoylbutyric acid and any contaminated materials in a

suitable, labeled, and closed container.[2][3] All chemical waste must be disposed of through

an approved waste disposal plant.[2]

Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as

the chemical waste.

Environmental Precautions: Do not allow the material to be released into the environment or

enter drains.[3]

Quantitative Data
The following table summarizes key quantitative data for 4-Benzoylbutyric acid. It should be

noted that occupational exposure limits (OELs) have not been established for this compound.

[1]

Property Value

Molecular Formula C11H12O3

Molar Mass 192.21 g/mol

Melting Point 126-129 °C

Boiling Point 380.8 ± 25.0 °C (Predicted)

Flash Point 198.3 °C

Solubility in Water Insoluble

Personal Protective Equipment Workflow
The following diagram illustrates the logical workflow for the selection and use of Personal

Protective Equipment (PPE) when handling 4-Benzoylbutyric acid.
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Preparation Phase

PPE Selection

Operational Phase

Post-Operation

Disposal

Start: Handling 4-Benzoylbutyric Acid

Assess Task:
- Weighing solid?
- Making solution?

- Potential for dust/splash?

Eye Protection:
Safety Goggles

All tasks

Hand Protection:
Chemical-Resistant Gloves

All tasks

Body Protection:
Lab Coat, Long Sleeves

All tasks

Respiratory Protection:
NIOSH-approved Dust Mask

Handling solid/dust

Don all selected PPE

Perform Chemical Handling

Decontaminate Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Contaminated
PPE and Chemical Waste

Click to download full resolution via product page

Caption: PPE selection and use workflow for handling 4-Benzoylbutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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